Cas no 2648966-41-8 (tert-butyl 8-amino-4-azaspiro2.5octane-4-carboxylate)

• Product Name: tert-butyl 8-amino-4-azaspiro2.5octane-4-carboxylate
• CAS No: 2648966-41-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD34168601
• CID: 5643129
• PubChem ID: 155973835
• Update Time: 2025-05-20

tert-butyl 8-amino-4-azaspiro2.5octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27780881
• 2648966-41-8
• tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate
• 4-Azaspiro[2.5]octane-4-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester
• tert-butyl 8-amino-4-azaspiro2.5octane-4-carboxylate

• MDL： MFCD34168601
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-4-5-9(13)12(14)6-7-12/h9H,4-8,13H2,1-3H3
• InChI Key： VZWBTCMBRYBCCK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C21CC2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 318.8±35.0 °C(Predicted)
• pka: 10.88±0.20(Predicted)

Additional information on tert-butyl 8-amino-4-azaspiro2.5octane-4-carboxylate

Comprehensive Overview of tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2648966-41-8)

tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2648966-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly explored for their potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition. Its molecular framework combines a tert-butyl carboxylate group with an amino-functionalized spirocycle, making it a valuable intermediate for synthesizing bioactive molecules.

The spirocyclic motif in tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate is a key feature that enhances its structural rigidity and binding affinity to biological targets. Researchers are particularly interested in its potential applications for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where spirocyclic compounds have shown promise in modulating protein-protein interactions. Additionally, its amino group provides a handle for further derivatization, enabling the development of small-molecule therapeutics with improved pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate is often discussed for its role in atom-efficient reactions. The tert-butyl protecting group is a strategic choice for temporary masking carboxylic acids during multi-step syntheses, aligning with the growing demand for eco-friendly chemical processes. This compound is also relevant to high-throughput screening (HTS) platforms, where its scaffold is used to generate diverse chemical libraries for hit identification.

From a computational chemistry perspective, the azaspiro[2.5]octane core of tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate has been modeled to predict its conformational stability and intermolecular interactions. Such studies are critical for optimizing drug-likeness and ADME (absorption, distribution, metabolism, excretion) profiles. The compound's low molecular weight and balanced lipophilicity further contribute to its appeal in medicinal chemistry.

Recent advancements in catalytic asymmetric synthesis have highlighted the utility of tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate as a chiral building block. Its incorporation into peptidomimetics and macrocyclic drugs underscores its versatility in addressing undruggable targets. Furthermore, the compound's scaffold hopping potential makes it a candidate for fragment-based drug design (FBDD), a trending approach in precision medicine.

In summary, tert-butyl 8-amino-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2648966-41-8) represents a multifaceted tool for modern chemical biology and pharmaceutical innovation. Its spirocyclic architecture, combined with functional group diversity, positions it at the forefront of next-generation therapeutics and catalyst development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.